4-[(3-{[bis(2-hydroxyethyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid

• IUPAC Name: 4-[[3-[bis(2-hydroxyethyl)sulfamoyl]-4-methylbenzoyl]amino]benzoic acid
• InChI: InChI=1S/C19H22N2O7S/c1-13-2-3-15(12-17(13)29(27,28)21(8-10-22)9-11-23)18(24)20-16-6-4-14(5-7-16)19(25)26/h2-7,12,22-23H,8-11H2,1H3,(H,20,24)(H,25,26)
• InChI Key: MZTJWBDBHIAPTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)O)S(=O)(=O)N(CCO)CCO
• Molecular Formula: C19H22N2O7S
• Molecular Weight: 422.5 g/mol

Description

4-[(3-{[bis(2-hydroxyethyl)amino]sulfonyl}-4-methylbenzoyl)amino]benzoic acid, commonly known as BIS-TRIS propane, is a chemical compound that is widely used in scientific research. It is a zwitterionic buffer that is commonly used in biochemistry and molecular biology experiments. BIS-TRIS propane is known for its ability to maintain a stable pH in a variety of experimental conditions.

Mechanism of Action

BIS-TRIS propane works by accepting or donating protons to maintain a stable pH in a solution. It has a pKa of 7.2, which makes it an effective buffer in the physiological pH range. BIS-TRIS propane is also known for its low ionic strength, which makes it a suitable buffer for experiments that require low salt concentrations.
Biochemical and physiological effects:
BIS-TRIS propane has no known biochemical or physiological effects on living organisms. It is a synthetic chemical compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

One of the main advantages of BIS-TRIS propane is its ability to maintain a stable pH in a variety of experimental conditions. It is also relatively easy to synthesize and is readily available in most scientific research supply stores. However, BIS-TRIS propane has some limitations in lab experiments. It has a relatively narrow pH range and is not suitable for experiments that require a broad pH range. BIS-TRIS propane is also not suitable for experiments that require high salt concentrations.

Future Directions

There are several future directions for the use of BIS-TRIS propane in scientific research. One potential area of research is the development of new synthetic methods for BIS-TRIS propane that are more efficient and cost-effective. Another potential area of research is the development of new applications for BIS-TRIS propane in biochemical and molecular biology experiments. Finally, future research could focus on the development of new buffer systems that incorporate BIS-TRIS propane and other synthetic compounds to create more effective and versatile buffer systems for scientific research.

Scientific Research Applications

BIS-TRIS propane is commonly used as a buffer in biochemical and molecular biology experiments. It is particularly useful in experiments that involve proteins, enzymes, and nucleic acids. BIS-TRIS propane is known for its ability to maintain a stable pH in a variety of experimental conditions, making it an ideal buffer for experiments that require precise pH control. It is also commonly used in electrophoresis, protein crystallization, and enzyme assays.